Cas no 211371-96-9 (3-Pyridinecarbonitrile,5-ethoxy-)

• Product Name: 3-Pyridinecarbonitrile,5-ethoxy-
• CAS No: 211371-96-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 242382
• PubChem ID: 21595807
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-ethoxy-
• 3-Pyridinecarbonitrile,5-ethoxy-(9CI)
• 5-ethoxynicotinonitrile
• InChI=1/C8H8N2O/c1-2-11-8-3-7(4-9)5-10-6-8/h3,5-6H,2H2,1H3
• 211371-96-9
• KAZHOAYCKVFUJT-UHFFFAOYSA-
• SCHEMBL12524395
• 5-ethoxypyridine-3-carbonitrile

• Inchi： 1S/C8H8N2O/c1-2-11-8-3-7(4-9)5-10-6-8/h3,5-6H,2H2,1H3
• InChI Key： KAZHOAYCKVFUJT-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C#N)C=1)CC

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91